Cas no 324017-23-4 (Fmoc-Aph(Cbm)-OH)

• Product Name: Fmoc-Aph(Cbm)-OH
• CAS No: 324017-23-4
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• MDL: MFCD30475861
• CID: 5066051
• PubChem ID: 10694638
• Update Time: 2025-05-24

Fmoc-Aph(Cbm)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Aph(Cbm)-OH
• (2S)-3-[4-(carbamoylamino)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CID 10694638
• MFCD30475861
• G70842
• 324017-23-4
• Fmoc-L-Aph(Cbm)-OH
• DTXSID001139856
• 4-[(Aminocarbonyl)amino]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanine

• MDL： MFCD30475861
• Inchi： 1S/C25H23N3O5/c26-24(31)27-16-11-9-15(10-12-16)13-22(23(29)30)28-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,28,32)(H,29,30)(H3,26,27,31)/t22-/m0/s1
• InChI Key： HFPDOFBZCSQAEJ-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)NC(N)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-Aph(Cbm)-OH

Introduction to Fmoc-Aph(Cbm)-OH (CAS No. 324017-23-4)

Fmoc-Aph(Cbm)-OH (CAS No. 324017-23-4) is a specialized amino acid derivative that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is particularly valuable for its unique properties and versatile applications in peptide synthesis and drug development. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of Fmoc-Aph(Cbm)-OH.

The chemical name Fmoc-Aph(Cbm)-OH stands for 9-Fluorenylmethoxycarbonyl-aminophenylalanine (Cbz-protected) hydroxyl. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. The Cbz (carbobenzyloxy) group, on the other hand, provides additional protection to the amino group, ensuring the stability and purity of the final product.

The molecular structure of Fmoc-Aph(Cbm)-OH consists of a phenylalanine backbone with an additional aminophenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. For instance, the aminophenyl group can participate in various chemical reactions, making it a valuable building block in the synthesis of complex peptides and proteins.

In terms of synthesis, Fmoc-Aph(Cbm)-OH can be prepared through a multi-step process involving the protection of the amino group with Fmoc and Cbz groups, followed by the coupling of the protected amino acid to form the desired derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

The biological activities of Fmoc-Aph(Cbm)-OH have been extensively studied in various contexts. One notable application is in the development of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. Peptidomimetics are often used as therapeutic agents due to their improved stability, bioavailability, and reduced immunogenicity compared to natural peptides.

Recent research has shown that Fmoc-Aph(Cbm)-OH can be incorporated into peptidomimetics designed to target specific biological pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that peptidomimetics containing Fmoc-Aph(Cbm)-OH exhibited potent inhibitory activity against certain enzymes involved in cancer progression. This finding highlights the potential of Fmoc-Aph(Cbm)-OH as a key component in the development of novel anticancer drugs.

Beyond its use in peptidomimetic design, Fmoc-Aph(Cbm)-OH has also been explored for its role in protein engineering. Protein engineering involves modifying existing proteins to enhance their properties or create new functionalities. The unique chemical structure of Fmoc-Aph(Cbm)-OH makes it an attractive candidate for site-specific modifications in protein engineering projects. For instance, researchers have used this compound to introduce specific functional groups into proteins, enabling precise control over their interactions with other biomolecules.

In addition to its applications in drug development and protein engineering, Fmoc-Aph(Cbm)-OH has also found use in diagnostic assays. The presence of multiple functional groups allows for the attachment of various labels or tags, such as fluorescent dyes or biotin, which can be used to detect and quantify specific biomolecules. This versatility makes Fmoc-Aph(Cbm)-OH a valuable tool in both basic research and clinical diagnostics.

The future prospects for Fmoc-Aph(Cbm)-OH are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while reducing costs. Additionally, efforts are being made to explore new applications for this compound in areas such as gene therapy and nanotechnology. As our understanding of its properties continues to grow, it is likely that Fmoc-Aph(Cbm)-OH will play an increasingly important role in advancing the frontiers of chemical biology and medicinal chemistry.